Cas no 149490-61-9 (N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine)

• Product name: N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine
• CAS No: 149490-61-9
• MF: C₂₂H₃₀N₂O₅S
• MW: 434.549
• MDL: MFCD07368626
• CID: 65140
• PubChem ID: 10863000

N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Butylsulfonamido)-3-(4-(4-(pyridin-4-yl)butoxy)phenyl)propanoic acid
• TIROFIBAN, HYDROCHLORIDE HYDRATE
• Tirofiban HCl
• N-(Butylsulfonyl)-O-[4-(4-piperidynyl)butyl]-L-tyrosine, Hydrochloride Hydrate
• (2S)-2-(Butylsulfonylamino)-3-[4-[4-(4-piperidyl)butoxy]phenyl]propanoic acid hydrochloride hydrate
• N-(Butylsulfonyl)-O-(4-(4-piperidinyl)butyl)-L-tyrosine monohydrochloride monohydrate
• Tirofiban Hydrochloride
• TirofibanhydrochlorideHCl
• N-BUTYLSULFONYL-O-(4-(4-PYRIDINYL)BUTYL)-L-TYROSINE
• N-(Butylsulfonyl)-O-[4-pyridin-4-yl]butyl]-L-tyrosine
• N-(n-Butanesulfonyl)-O-[4-(4-pyridinyl)-butyl]-(S)-tyrosine
• N-(Butylsulfonyl)-O-[4-(4-pyridinyl)butyl]-L-tyrosine
• Tirofiban Impurity C
• -3-(4-(4-(pyridin-4-yl)
• Tirofiban Hydrochloride Impurity B
• N-Butylsulfonyl-O-(4-(4-pyridinyl)butyl)-L-tyrosi
• (2S)-2-(butane-1-sulfonaMido)-3-{4-[4-(pyridin-4-yl)butoxy]phenyl}propanoic acid
• C22H30N2O5S
• AKOS015902313
• CS-0337142
• SCHEMBL7416018
• N-(Butane-1-sulfonyl)-O-[4-(pyridin-4-yl)butyl]-L-tyrosine
• 149490-61-9
• DTXSID20446264
• N-(Butylsulfonyl)-O-[4-(4-pyridinyl) butyl]-L-tyrosine
• AC-3478
• (S)-2-(Butylsulfonamido)-3-(4-(4-(pyridin-4-yl)butoxy)phenyl)propanoicacid
• (S)-2-(BUTANE-1-SULFONYLAMINO)-3-[4-(4-PYRIDIN-4-YL-BUTOXY)-PHENYL]-PROPIONIC ACID
• (2S)-2-(butylsulfonylamino)-3-[4-(4-pyridin-4-ylbutoxy)phenyl]propanoic Acid
• L-Tyrosine, N-(butylsulfonyl)-O-[4-(4-pyridinyl)butyl]-
• N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine

• MDL： MFCD07368626
• Inchi： 1S/C22H30N2O5S/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18/h7-14,21,24H,2-6,15-17H2,1H3,(H,25,26)/t21-/m0/s1
• InChI Key： FRFFSBHFSQTHRE-NRFANRHFSA-N
• SMILES： CCCCS(=O)(=O)N[C@@H](CC1=CC=C(C=C1)OCCCCC2=CC=NC=C2)C(=O)O

Computed Properties

• Exact Mass: 434.18800
• Monoisotopic Mass: 434.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.217
• Melting Point: 135-137℃
• Boiling Point: 648.228 °C at 760 mmHg
• Flash Point: 345.836 °C
• Refractive Index: 1.563
• PSA: 113.97000
• LogP: 4.67020
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

N-(n-Butanesulfonyl)-O-4-(4-pyridinyl)-butyl-(S)-tyrosine Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives